Vitamin c magnesium phosphate

• Molecular Formula: C12H18Mg3O18P2
• Molecular Weight: 585.12 g/mol
• InChI: InChI=1S/2C6H9O9P.3Mg/c2*7-1-2(8)4-3(9)5(6(10)14-4)15-16(11,12)13;;;/h2*2,4,7-9H,1H2,(H2,11,12,13);;;/t2*2-,4+;;;/m00.../s1
• InChIKey: IRBRZNUQJUHOBT-FFIPNUABSA-N

Magnesium Ascorbyl Phosphate Procurement Guide

Magnesium ascorbyl phosphate (MAP; CAS 114040-31-2), the magnesium salt of ascorbyl-2-phosphate, is a phosphorylated derivative of L-ascorbic acid designed to overcome the inherent instability of native vitamin C in aqueous formulations . It serves as a stable pro-drug that is enzymatically converted to active ascorbic acid in the skin, stimulating collagen synthesis at concentrations equipotent to ascorbic acid and inhibiting melanogenesis with a favourable safety profile . These properties position MAP as a high-value ingredient in cosmeceutical, dermatological, and tissue-engineering procurement specifications.

Stable pro-drug: MAP provides a neutral-pH-compatible vitamin C activity source, stable in aqueous formulations.

Collagen stimulation: Reported equipotent to ascorbic acid for collagen synthesis in dermal fibroblast models.

Melanogenesis inhibition: Supports skin-lightening research via tyrosinase inhibition, with non-cytotoxic profile in reconstructed epidermis.

• [1] Elmore AR. Final report of the safety assessment of L-Ascorbic Acid, Calcium Ascorbate, Magnesium Ascorbate, Magnesium Ascorbyl Phosphate, Sodium Ascorbate, and Sodium Ascorbyl Phosphate as used in cosmetics. Int J Toxicol. 2005;24(Suppl 2):51-111. View Source
• [2] Geesin JC, Gordon JS, Berg RA. Regulation of collagen synthesis in human dermal fibroblasts by the sodium and magnesium salts of ascorbyl-2-phosphate. Skin Pharmacol. 1993;6(1):65-71. View Source

Why Generic Substitutes Fail for MAP

Although sodium ascorbyl phosphate (SAP) and magnesium ascorbyl phosphate (MAP) share the same ascorbyl-2-phosphate core, their biological potency diverges substantially. In dermal fibroblast collagen assays, MAP is equipotent to ascorbic acid, while SAP requires at least a tenfold higher concentration to achieve the same effect . Furthermore, in vivo human skin studies demonstrate that MAP-containing formulations uniquely improve the viscoelastic-to-elastic ratio, an effect not produced by ascorbic acid or ascorbyl tetra-isopalmitate (ATIP) formulations . Substituting MAP with a generic analog based solely on structural similarity therefore risks altering both the dose-response profile and the biomechanical benefits of the finished product.

Salt form

Sodium ascorbyl phosphate (SAP) may require a substantially higher concentration to achieve equivalent collagen stimulation, altering formulation load and dose-response.

Derivative type

Ascorbyl tetra-isopalmitate (ATIP) does not reproduce the viscoelastic-ratio improvement observed with MAP, while free ascorbic acid lacks aqueous stability.

Functional transfer

Substituting based on structural similarity may shift both collagen-stimulation potency and biomechanical endpoints; MAP-specific benefits may not transfer.

• [1] Geesin JC, Gordon JS, Berg RA. Regulation of collagen synthesis in human dermal fibroblasts by the sodium and magnesium salts of ascorbyl-2-phosphate. Skin Pharmacol. 1993;6(1):65-71. View Source
• [2] Maia Campos PMBG, Gonçalves GMS, Gaspar LR. In vitro antioxidant activity and in vivo efficacy of topical formulations containing vitamin C and its derivatives studied by non-invasive methods. Skin Res Technol. 2008;14(3):376-380. View Source

MAP Performance Evidence

Collagen Synthesis: MAP vs. SAP

In a direct head-to-head study using monolayer human dermal fibroblast cultures, the magnesium salt of ascorbyl-2-phosphate (MAP) was found to be equivalent to ascorbic acid (AA) in stimulating collagen synthesis, whereas the sodium salt (SAP) required at least a tenfold greater concentration to produce the same effect . Solutions of MAP or SAP at 10 mM in PBS remained stable and retained the ability to stimulate collagen synthesis even after nine days in solution prior to testing, whereas AA was unstable at neutral pH .

Collagen Stimulation Potency

Head-to-head

MAP ~10-fold more potent than SAP for collagen synthesis stimulation; equipotent to ascorbic acid

Supports MAP's collagen research fit; SAP may require concentration adjustment.

Monolayer human dermal fibroblasts; 10 mM PBS; 9-day stability retained

Evidence Dimension	Collagen synthesis stimulation potency in human dermal fibroblasts
Target Compound Data	MAP equipotent to ascorbic acid at equivalent molar concentrations
Comparator Or Baseline	Sodium ascorbyl-2-phosphate (SAP) requires ≥ 10-fold higher concentration to achieve the same collagen synthesis stimulation as AA
Quantified Difference	MAP is approximately 10-fold more potent than SAP for collagen synthesis stimulation
Conditions	Monolayer human dermal fibroblast cultures; 10 mM solutions in phosphate-buffered saline (PBS); collagen synthesis assay

Why This Matters

For procurement, MAP delivers required collagen-stimulating efficacy at substantially lower active concentrations than SAP, enabling cost-optimised formulations with reduced excipient load.

• [1] Geesin JC, Gordon JS, Berg RA. Regulation of collagen synthesis in human dermal fibroblasts by the sodium and magnesium salts of ascorbyl-2-phosphate. Skin Pharmacol. 1993;6(1):65-71. View Source

Tyrosinase Inhibition in Reconstructed Epidermis

In a reconstructed human epidermis model (MelanoDerm) containing co-cultured melanocytes and keratinocytes, magnesium ascorbyl phosphate (MAP) achieved a 33% reduction in tyrosinase activity, compared with a 48% reduction for kojic acid and a 46% reduction for lactic acid under identical experimental conditions . Crucially, MTT viability assays confirmed that all three agents—including MAP—were non-cytotoxic to the tissue model, and HPLC analysis further revealed that kojic acid, unlike MAP, was unstable in the aqueous vehicle over the test period .

Tyrosinase Inhibition & Stability

Cross-study

MAP: 33% tyrosinase inhibition; kojic acid: 48%; lactic acid: 46%. MAP non-cytotoxic and aqueous-stable.

Balanced melanogenesis inhibition with favourable formulation stability context.

MelanoDerm tissue model; MTT viability; HPLC stability confirmed

Evidence Dimension	Tyrosinase activity reduction in pigmented reconstructed human epidermis
Target Compound Data	MAP: 33% tyrosinase inhibition
Comparator Or Baseline	Kojic acid: 48% inhibition; Lactic acid: 46% inhibition
Quantified Difference	MAP reduces tyrosinase by 15 percentage points less than kojic acid, but with superior aqueous stability and equivalent non-cytotoxicity profile
Conditions	MelanoDerm in vitro tissue model (co-cultured human keratinocytes and melanocytes); MTT viability assay; HPLC stability analysis

Why This Matters

MAP offers a balanced melanogenesis-inhibition window with proven formulation stability, making it a safer and more reliable procurement choice for long-shelf-life skin-lightening products than kojic acid.

Melasma Treatment: MAP vs. Tranexamic Acid

In a prospective, randomized head-to-head clinical trial enrolling 128 melasma patients, topical 5% magnesium ascorbyl phosphate (MAP) cream applied once daily for 12 weeks achieved 78.1% treatment effectiveness as measured by the Melasma Area and Severity Index (MASI) score reduction, compared with 54.7% effectiveness for intradermal tranexamic acid (TXA) administered in four cycles at weeks 0, 4, 8, and 12 . The difference was statistically significant (P = 0.005), with baseline MASI scores of 16.06 ± 6.15 (MAP group) and 16.7 ± 5.4 (TXA group) confirming comparable pretreatment severity .

Melasma Severity Reduction

Head-to-head

Topical 5% MAP: 78.1% MASI score reduction; intradermal TXA: 54.7% (P=0.005)

Reported melasma endpoint context; supports dermatological research models.

RCT, n=128, 12-week application; baseline MASI comparable

Evidence Dimension	Melasma treatment effectiveness (MASI score improvement after 12 weeks)
Target Compound Data	Topical 5% MAP: 78.1% effectiveness
Comparator Or Baseline	Intradermal tranexamic acid (TXA) 4 cycles: 54.7% effectiveness
Quantified Difference	MAP demonstrates 23.4 percentage-point higher effectiveness; P = 0.005
Conditions	Randomized controlled trial; n = 128 (64 per group); 12-week treatment duration; MASI scoring

Why This Matters

This head-to-head clinical evidence positions MAP as a validated first-line topical melasma agent, providing strong procurement justification for dermatological and clinical cosmeceutical programs.

• [1] Fahim M, Khoso H, Khan J, Gul H, Bakhtiar R. Efficacy of Intradermal Tranexamic acid versus topical 5% Magnesium ascorbyl phosphate in the treatment of melasma: A head-to-head comparison. J Pak Assoc Dermatol. 2023;33(4):1412-1421. View Source

Skin Viscoelasticity Improvement

In a 4-week daily-application study on human forearm skin of 20 volunteers, a topical formulation containing 2% magnesium ascorbyl phosphate (MAP) caused statistically significant alterations in the viscoelastic-to-elastic ratio (Ue/Uf parameter) as measured by Cutometer, indicating improved skin biomechanical properties in the deeper dermal layers . By contrast, the matched 2% ascorbic acid (AA) formulation primarily altered transepidermal water loss (TEWL) values, while the 2% ascorbyl tetra-isopalmitate (ATIP) formulation produced no significant changes in either viscoelastic or TEWL parameters . All three formulations enhanced stratum corneum moisture content from baseline as measured by Corneometer .

Viscoelastic Ratio Improvement

Head-to-head

2% MAP significantly improved skin Ue/Uf ratio; no such change with 2% AA or ATIP

Supports skin biomechanical research model; effect unique to MAP among tested derivatives.

4-week forearm study, n=20; Cutometer, Tewameter

Evidence Dimension	Skin viscoelastic-to-elastic ratio (Ue/Uf) and TEWL after 4-week topical application
Target Compound Data	2% MAP formulation: significant improvement in viscoelastic-to-elastic ratio
Comparator Or Baseline	2% AA formulation: significant change in TEWL but not viscoelastic ratio; 2% ATIP formulation: no significant biomechanical changes
Quantified Difference	Statistically significant viscoelastic improvement unique to MAP; quantitative Ue/Uf values reported in full text
Conditions	4-week daily application on human forearm; n = 20 volunteers; Cutometer SEM 575, Tewameter TM 210, Corneometer CM 820

Why This Matters

MAP uniquely delivers deep-skin biomechanical improvement not observed with other vitamin C derivatives, providing a procurement-differentiating feature for anti-aging and skin-firming formulation development.

• [1] Maia Campos PMBG, Gonçalves GMS, Gaspar LR. In vitro antioxidant activity and in vivo efficacy of topical formulations containing vitamin C and its derivatives studied by non-invasive methods. Skin Res Technol. 2008;14(3):376-380. View Source

Antioxidant Activity in Aqueous Systems

In vitro antioxidant testing using both aqueous and lipid-based free-radical scavenging assays established a clear rank order among vitamin C forms. In the aqueous system, ascorbic acid (AA) exhibited the highest antioxidant potential, followed by magnesium ascorbyl phosphate (MAP), with ascorbyl tetra-isopalmitate (ATIP) being the least effective . In the lipid system, this order was reversed: ATIP was most effective, followed by MAP . This differential partitioning of antioxidant activity is consistent with the hydrolipophilic properties of each derivative and indicates that MAP is the preferred vitamin C pro-drug for water-rich biological compartments such as the stratum corneum and viable epidermis .

Antioxidant Rank Order

Ranked

Aqueous system: AA > MAP > ATIP

Lipid system: ATIP > MAP

MAP positioned for aqueous-rich epidermal antioxidant research.

In vitro free-radical assays; ordinal ranking from abstract

Evidence Dimension	Antioxidant activity rank order in aqueous and lipid in vitro assay systems
Target Compound Data	MAP ranked second in aqueous system (AA > MAP > ATIP); second in lipid system (ATIP > MAP)
Comparator Or Baseline	Ascorbic acid (AA) – best in aqueous system; Ascorbyl tetra-isopalmitate (ATIP) – best in lipid system
Quantified Difference	Ordinal rank order; quantitative IC50 values not reported in abstract
Conditions	In vitro aqueous and lipid antioxidant assays; specific assay methodology described in full text

Why This Matters

For aqueous-based topical formulations targeting oxidative stress in the epidermis, MAP provides superior antioxidant performance over the lipid-soluble ATIP, guiding procurement toward hydration-compatible antioxidant products.

• [1] Maia Campos PMBG, Gonçalves GMS, Gaspar LR. In vitro antioxidant activity and in vivo efficacy of topical formulations containing vitamin C and its derivatives studied by non-invasive methods. Skin Res Technol. 2008;14(3):376-380. View Source

Magnesium Ascorbyl Phosphate Applications

Anti-Aging Collagen Serums

MAP is the preferred vitamin C derivative for anti-aging topical formulations where sustained collagen synthesis stimulation is required without the low-pH irritation associated with free ascorbic acid. Evidence demonstrates that MAP is equipotent to ascorbic acid for collagen production and tenfold more potent than sodium ascorbyl phosphate in this parameter . Its stability at neutral pH enables incorporation into cream and serum formulations with extended shelf life.

Skin-Lightening for Melasma

MAP provides clinically validated melasma treatment efficacy, achieving 78.1% effectiveness in a head-to-head trial versus intradermal tranexamic acid . Combined with in vitro evidence showing 33% tyrosinase inhibition without cytotoxicity , MAP is suited for over-the-counter and prescription-grade skin-lightening products where safety, stability, and proven efficacy are co-requirements.

Deep-Hydration Skin Firmness

MAP uniquely improves skin viscoelastic-to-elastic ratio in vivo, an effect not observed with ascorbic acid or ascorbyl tetra-isopalmitate . This makes MAP a key ingredient for premium anti-aging serums and masks that claim improvements in skin firmness, elasticity, and deep-layer hydration beyond superficial moisturization.

Collagen Scaffolds for Tissue Engineering

MAP has been demonstrated to stabilize collagen films by increasing denaturation temperature and Young's modulus, while supporting complete wound closure by day 16 in preclinical models . This evidence supports procurement of MAP for biomedical collagen scaffold fabrication in wound dressings, dermal substitutes, and tissue-engineering research applications.

Application

Selection Property

Validation Focus

Dermal collagen stimulation studies

Equipotent to ascorbic acid; stable at neutral pH

Collagen synthesis assay; formulation pH optimization

Pigmentation endpoint research (melasma models)

Moderate tyrosinase inhibition; aqueous stability; non-cytotoxic

MASI score endpoint; melanogenesis inhibition assay

Skin viscoelastic property research

Reported improvement in Ue/Uf viscoelastic ratio

Cutometer-derived biomechanical parameters; skin firmness endpoints

Collagen scaffold stabilization

Increases collagen denaturation temperature and Young’s modulus

Wound closure kinetics; mechanical testing of scaffolds

• [1] Lakra R, Kiran MS, Korrapati PS. Effect of magnesium ascorbyl phosphate on collagen stabilization for wound healing application. Int J Biol Macromol. 2021;166:333-341. View Source